
Grizzled Giant Squirrel in Chinnar: A Technical
Assessment of its Precarious Existence

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chinnar

Cat. No.: B1253212 Get Quote

An In-depth Analysis of the Conservation Status, Population Dynamics, and Threats Facing a

Flagship Species of the Western Ghats

The Grizzled Giant Squirrel (Ratufa macroura), a charismatic and ecologically significant

inhabitant of the riparian forests of Southern India and Sri Lanka, faces a precarious future.[1]

[2] Classified as 'Near Threatened' by the IUCN Red List, its survival is intrinsically linked to the

health of its fragmented habitats.[3][4] The Chinnar Wildlife Sanctuary in Kerala harbors one of

the most significant populations of this species in India, making it a critical site for its

conservation.[4][5] This technical guide synthesizes available research to provide a

comprehensive overview of the conservation status of the Grizzled Giant Squirrel in Chinnar,
focusing on population data, research methodologies, and the complex web of threats that

endanger its existence.

Population and Density Estimates
Recent surveys in the Chinnar Wildlife Sanctuary have provided valuable, albeit varied, data

on the Grizzled Giant Squirrel population. Discrepancies in population estimates over the years

highlight the dynamic nature of the population and the different methodologies employed by

research teams.

A 2019 survey identified over 100 individuals within the sanctuary, a notable increase from the

68 recorded in the 2017-2018 survey.[6] The survey, which divided the sanctuary into six

blocks, concentrated on the riverine and wetland habitats along the Chinnar and Pambar
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rivers, directly spotting 76 squirrels.[6] Another study estimated a total population of

approximately 260 individuals within the 35 km² of riparian vegetation.[3]

Parameter Value Source

Population Estimate (2019

Survey)
>100 individuals [6]

Direct Sightings (2019 Survey) 76 individuals [6]

Population Estimate (2017-

2018 Survey)
68 individuals [6]

Estimated Population in

Riparian Vegetation
~260 individuals [3]

Population Density
7.75 individuals/km² (Standard

Error: 2.49)
[3]

Nest Density
68.99 nests/km² (Standard

Error: 19.55)
[3]

Earlier Population Estimate

(1993)
18 to 23 squirrels/km² [7]

Earlier Population Estimate

(2007)
64 squirrels/km² [7]

Experimental Protocols: Assessing a Canopy
Dweller
The primary methodology for estimating the population of the arboreal Grizzled Giant Squirrel

is the Line Transect Method.[5][8] This widely used technique in wildlife population assessment

involves observing animals along predetermined routes.

Line Transect Survey Protocol:

Transect Design: Transects, with lengths varying from 1.3 to 3.7 km, are established within

the study area, primarily targeting the riparian habitats where the squirrels are concentrated.

[3]
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Data Collection: Observers walk along these transects and record sightings of Grizzled Giant

Squirrels. For each observation, the perpendicular distance from the transect line to the

squirrel is measured. This is a critical parameter for calculating density.

Data Analysis: The collected data is analyzed using specialized software to estimate the

density of the animals. The analysis takes into account the detection probability, which is the

likelihood of observing a squirrel at a given distance from the transect. A key aspect of the

analysis is the Akaike Information Criterion (AIC), which helps in model selection, with lower

values indicating a better model fit.[3] A chi-square P-value is also used to assess the

goodness of fit of the model.[3]

Population Estimation: The total population is then extrapolated by multiplying the estimated

density by the total area of the suitable habitat.[3]

Focal Animal Sampling:

To understand the feeding habits and behavior of the squirrels, researchers employ focal

animal sampling.[5][8] This involves observing an individual squirrel for a specific period and

recording all its activities, including feeding, movement, and social interactions. This method

provides detailed insights into the species' ecological requirements and preferences.

Threats to Survival: A Multi-faceted Challenge
The Grizzled Giant Squirrel population in Chinnar is beset by a number of threats, both natural

and anthropogenic.

Habitat Degradation and Loss: This is the most significant threat to the species.[3] The

squirrels are highly dependent on the riparian forest ecosystem, and any disturbance to this

habitat has a direct impact on their survival.[2] The loss of canopy connectivity is a major

concern, as it restricts the movement of these arboreal animals, making them more vulnerable

to predators and limiting their access to food resources.[2]

Predation: The opening up of the canopy due to habitat degradation increases the risk of

predation.[9]

Hybridization: A unique and concerning threat in the Chinnar region is the potential for

hybridization with the Indian Giant Squirrel (Ratufa indica).[1] The long-term genetic
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consequences of such interbreeding on the Grizzled Giant Squirrel population are not yet fully

understood but could pose a significant challenge to the conservation of the species.[1]

Human Activities: Hunting for local consumption and the expansion of agro-industries have also

contributed to the decline of the species in some areas.[3] Pilgrimage activities within the

Anamalai Tiger Reserve, adjacent to Chinnar, also pose a threat.[1]

Below is a diagram illustrating the interconnected threats to the Grizzled Giant Squirrel in

Chinnar.
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Caption: Interconnected threats impacting the Grizzled Giant Squirrel population in Chinnar.

Conservation Imperatives
The long-term survival of the Grizzled Giant Squirrel in Chinnar Wildlife Sanctuary hinges on a

multi-pronged conservation strategy. Protecting and restoring the critical riparian forest habitat

is of paramount importance. Measures to improve canopy connectivity, such as the
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establishment of canopy bridges, have been initiated and should be expanded.[6] Continued

population monitoring using standardized protocols is essential to track population trends and

assess the effectiveness of conservation interventions. Further research into the extent and

impact of hybridization with the Indian Giant Squirrel is also urgently needed to inform future

conservation strategies. The fate of this enigmatic squirrel is a litmus test for the effectiveness

of conservation efforts in the fragile ecosystems of the Western Ghats.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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